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Compound of Interest

Compound Name: Aurantiol

Cat. No.: B1584224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of Aurantiol, a
widely used fragrance ingredient. This document details its viscosity and solubility

characteristics, outlines experimental protocols for their measurement, and presents a visual

representation of its synthesis pathway. All quantitative data is summarized in structured tables

for clarity and ease of comparison.

Core Physical Properties of Aurantiol
Aurantiol, a Schiff base formed from the condensation of hydroxycitronellal and methyl

anthranilate, is a viscous liquid with a characteristic sweet, floral, orange-blossom scent.[1][2]

Its physical state is consistently described as a yellow to orange-red, viscous to very viscous

liquid.[2][3][4]

Quantitative Physical Data
The following table summarizes the key physical properties of Aurantiol based on available

data.
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Property Value Temperature (°C) Reference

Appearance
Yellow to orange-red

sticky liquid
Ambient [5]

Density
1.01 ± 0.1 g/cm³

(Predicted)
Not Specified [3]

0.9 g/cm³ 20 [6]

1.052 g/mL Not Specified [7][8]

1.06 g/cm³ Not Specified [4]

Specific Gravity 1.0 Not Specified [9]

1.054 Not Specified [7][8]

Refractive Index 1.540 - 1.552 20 [6]

1.530 - 1.550 20 [10]

1.543 Not Specified [7][8]

Boiling Point
445.7 °C at 760

mmHg (Predicted)
Not Specified [3][11]

162 °C Not Specified [6][12]

161 - 163 °C Not Specified [10]

Flash Point >93 °C Not Specified [5][11]

97 °C Not Specified [3]

153 °C Not Specified [13]

140 °C Not Specified [6]

Vapour Pressure 0.004 hPa 20 [13]

logP (o/w) 4.8 (OECD 117) Not Specified [13]

5.417 (est) Not Specified [3]

Molecular Formula C₁₈H₂₇NO₃ [3][14]
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Molecular Weight 305.41 g/mol [3]

Viscosity
While consistently described as a "viscous" or "very viscous" liquid, a specific quantitative

viscosity value for Aurantiol is not readily available in the surveyed literature.[2][3][4] The high

viscosity is a notable characteristic, often necessitating dilution for practical handling in

fragrance formulations.[4][15]

Solubility
Aurantiol exhibits solubility in a range of organic solvents commonly used in the fragrance and

cosmetic industries. Its solubility profile is summarized below.

Solvent Solubility Reference

Water

Almost insoluble; Slightly

soluble (3.603 mg/L @ 25 °C,

est.)

[3][16]

Alcohol (Ethanol) Soluble [3][16]

Fixed Oils Soluble [3]

Mineral Oil Slightly soluble [3]

Glycerol Slightly soluble [3]

Propylene Glycol Poorly soluble [3]

Dipropylene Glycol (DPG)
Soluble (often used as a

diluent)
[15]

Paraffin Oil Insoluble [16]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Aurantiol's physical

properties are crucial for reproducible research and development.
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Synthesis of Aurantiol
Aurantiol is synthesized via a condensation reaction between hydroxycitronellal and methyl

anthranilate.[7][8]

Materials:

Hydroxycitronellal

Methyl anthranilate

Procedure:

Accurately weigh equimolar amounts of hydroxycitronellal and methyl anthranilate.

Combine the reactants in a suitable reaction vessel.

Heat the mixture to approximately 90-110 °C with stirring.[7]

Maintain the reaction temperature for a period of 30 minutes to 1 hour to ensure the

completion of the condensation reaction.[7][8]

During the reaction, water is formed as a byproduct and should be removed, as its presence

can lead to turbidity.[2]

The resulting product is Aurantiol, a viscous liquid.

Measurement of Physical Properties
Density and Specific Gravity: The density and specific gravity of Aurantiol can be determined

using a pycnometer.[8]

Refractive Index: A refractometer is used to measure the refractive index of Aurantiol.[8]

Viscosity Measurement (General Protocol)
Given the viscous nature of Aurantiol, a rotational viscometer is a suitable instrument for

determining its viscosity.[10][17][18][19]
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Equipment:

Rotational Viscometer (e.g., Brookfield type)

Appropriate spindle for viscous liquids

Temperature-controlled water bath

Procedure:

Ensure the viscometer is calibrated using a standard fluid of known viscosity.[17]

Place a sample of Aurantiol in a suitable container and allow it to equilibrate to the desired

temperature in the water bath. Temperature control is critical as viscosity is highly

temperature-dependent.[20]

Select a spindle and rotational speed appropriate for the expected viscosity of Aurantiol. For

high viscosity liquids, a smaller spindle and lower speed are generally used.[20]

Immerse the spindle into the Aurantiol sample to the indicated depth.[17]

Start the viscometer and allow the reading to stabilize.

Record the torque reading and convert it to a dynamic viscosity value (in mPa·s or cP) using

the instrument's calibration chart or software.

Solubility Determination (General Protocol)
The shake-flask method is a standard and reliable technique for determining the solubility of a

substance in a given solvent.[1][21][22][23][24]

Equipment:

Analytical balance

Shake-flask or sealed vials

Constant temperature shaker or incubator
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Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Prepare a series of vials for each solvent to be tested.

Add a measured volume of the solvent to each vial.

Add an excess amount of Aurantiol to each vial to create a saturated solution.

Seal the vials and place them in a constant temperature shaker for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.[21][24]

After shaking, allow the vials to stand to let any undissolved Aurantiol settle.

Carefully withdraw a sample from the supernatant and filter it to remove any solid particles.

Quantify the concentration of Aurantiol in the filtered solvent using a pre-calibrated

analytical method.

The determined concentration represents the solubility of Aurantiol in that solvent at the

specified temperature.

Visualizations
Synthesis of Aurantiol
The following diagram illustrates the condensation reaction for the synthesis of Aurantiol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1584224?utm_src=pdf-body
https://enamine.net/biology/services/admet-and-pharmacokinetics/shake-flask-solubility-assay
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://www.benchchem.com/product/b1584224?utm_src=pdf-body
https://www.benchchem.com/product/b1584224?utm_src=pdf-body
https://www.benchchem.com/product/b1584224?utm_src=pdf-body
https://www.benchchem.com/product/b1584224?utm_src=pdf-body
https://www.benchchem.com/product/b1584224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Aurantiol

Hydroxycitronellal

Aurantiol

Methyl Anthranilate

Water (byproduct)

+

Click to download full resolution via product page

Caption: Condensation reaction of Hydroxycitronellal and Methyl Anthranilate to form

Aurantiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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